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Introduction

Glyceryl dimyristate is a diacylglycerol, a type of glyceride consisting of a glycerol backbone
esterified with two myristic acid molecules. Myristic acid, a saturated fatty acid with 14 carbon
atoms, occurs naturally in various animal and vegetable fats, such as those found in nutmeg,
palm oil, and coconut oil[1]. Glyceryl dimyristate serves multiple functions across different
industries. In cosmetics and personal care products, it is primarily used as a skin-conditioning
agent and emollient[1][2][3]. Within the pharmaceutical and research sectors, it can be utilized
in formulations, such as liposomes, and as an analytical standard[4][5]. This guide provides a
detailed examination of its chemical structure, isomerism, and physicochemical properties.

Core Chemical Structure and Isomerism

The fundamental structure of glyceryl dimyristate features a central three-carbon glycerol
molecule. Two of the three hydroxyl groups of the glycerol are linked to the carboxyl groups of
two myristic acid (tetradecanoic acid) molecules via ester bonds. The remaining hydroxyl group
on the glycerol backbone is unesterified.

Glyceryl dimyristate exists as two primary positional isomers, which are determined by the
specific hydroxyl groups on the glycerol backbone that are esterified.
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e 1,3-Glyceryl Dimyristate: In this isomer, the myristic acid chains are attached to the sn-1
and sn-3 positions (the two outer carbon atoms) of the glycerol backbone. The hydroxyl
group on the central (sn-2) carbon remains free. This is the more stable and common
isomer[2][6].

e 1,2-Glyceryl Dimyristate: Here, the myristic acid chains are esterified at the sn-1 and sn-2
positions of the glycerol molecule, leaving the hydroxyl group at the sn-3 position free. This
isomer can be formed, but the 1,3-isomer is often the major component in commercial
products[6][7].

The specific isomeric form is critical as it influences the molecule's physical properties and its
spatial arrangement, which can affect its function in various applications.

Chemical Structure Visualization

The structural differences between the 1,3- and 1,2-isomers of glyceryl dimyristate are
illustrated below.
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Caption: Logical relationship of 1,3-Glyceryl Dimyristate structure.
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Caption: Logical relationship of 1,2-Glyceryl Dimyristate structure.

Physicochemical Properties and Identifiers

The key chemical and physical properties of glyceryl dimyristate are summarized in the table
below. It is important to note that different identifiers (like CAS numbers) exist for the specific
iIsomers and for mixtures.
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Property 1,3-Glyceryl Dimyristate 1,2-Glyceryl Dimyristate
Molecular Formula C31He00s5[4][8][9] C31He005[10]
Molecular Weight 512.81 g/mol [4][8] 512.81 g/mol
(2-hydroxy-3- )
1-(2,3-dihydroxypropyl)
IUPAC Name tetradecanoyloxypropyl)
tetradecanoate
tetradecanoate[9]
1,3-Dimyristin, 1,3- 1,2-Dimyristin, Glycerol 1,2-
Synonyms ) )
Ditetradecanoylglycerol[4][9] ditetradecanoate[10]
CAS Number 7770-09-4[4][9] 20255-94-1[10]

Physical State

Solid[9], Crystalline Solid[4]

Solid

CCCcCccecececeececec(=0)oc

C(OC(COC(=0)CCCCCCCCC

SMILES C(COocC(=0)ccecececececcecece CCCC)CO)
CC)O[8][9] (=O)CCcccceeececeecc(io]
JADYBWICRJWGBW- JFBCSFIJKETUREV-
InChlKey

UHFFFAOYSA-N[4][8][9]

UHFFFAOYSA-N[10]

Note: Data for the 1,2-isomer is less commonly reported than for the 1,3-isomer. A general CAS

number for unspecified isomers is 53563-63-6[11].

Experimental Protocols

While this guide focuses on the chemical structure, the synthesis of diacylglycerols like

glyceryl dimyristate is relevant for its application.

General Synthesis Method: Glyceryl dimyristate is typically produced through the

esterification of glycerol with myristic acid[7]. This can be achieved via chemical or enzymatic

methods.

o Chemical Glycerolysis: This industrial method often involves reacting triglycerides with

excess glycerol at high temperatures (220-250°C) using inorganic catalysts. This process is

generally non-specific and results in a mixture of mono-, di-, and triglycerides that require
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further purification, such as through short-path distillation, to isolate the desired diglyceride
fraction[12].

e Enzymatic Synthesis: Lipases can be used as catalysts for the direct esterification of glycerol
and myristic acid. This method offers higher specificity and can be performed under milder
conditions, potentially favoring the formation of a specific isomer. Parameters such as
substrate molar ratio, enzyme load, and solvent polarity are critical for optimizing the yield of
the desired diglyceride[12].

Conclusion

The chemical structure of glyceryl dimyristate is defined by a glycerol core with two myristic
acid chains attached via ester linkages. The existence of 1,3- and 1,2- positional isomers is a
key structural feature that influences its physical properties and applications. A thorough
understanding of this structure is essential for professionals in drug development and materials
science who utilize this compound for its emollient, emulsifying, and formulation-stabilizing
properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.cosmeticsinfo.org/ingredient/glyceryl-distearate/
https://www.cosmeticsinfo.org/ingredient/glyceryl-diisostearate/
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/D8G6O94TLM
https://pubchem.ncbi.nlm.nih.gov/compound/Glyceryl-1_3-dimyristate
https://www.drugfuture.com/gsrs/substance/g0zi9u6lc3
https://www.caymanchem.com/product/26949/dimyristin
https://medcraveonline.com/JABB/production-of-glyceryl-monostearate-by-immobilized-candida-antarctica-b-lipase-in-organic-media.html
https://medcraveonline.com/JABB/production-of-glyceryl-monostearate-by-immobilized-candida-antarctica-b-lipase-in-organic-media.html
https://www.benchchem.com/product/b052915#what-is-the-chemical-structure-of-glyceryl-dimyristate
https://www.benchchem.com/product/b052915#what-is-the-chemical-structure-of-glyceryl-dimyristate
https://www.benchchem.com/product/b052915#what-is-the-chemical-structure-of-glyceryl-dimyristate
https://www.benchchem.com/product/b052915#what-is-the-chemical-structure-of-glyceryl-dimyristate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b052915?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

